2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid

• IUPAC Name: 2-[[(2-methoxyphenyl)methyl-prop-2-enylamino]methyl]benzoic acid
• InChI: InChI=1S/C19H21NO3/c1-3-12-20(14-16-9-5-7-11-18(16)23-2)13-15-8-4-6-10-17(15)19(21)22/h3-11H,1,12-14H2,2H3,(H,21,22)
• InChI Key: AFZREZXPBXCVTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN(CC=C)CC2=CC=CC=C2C(=O)O
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

2-{[Allyl(2-methoxybenzyl)amino]methyl}benzoic acid, also known as AMBn, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AMBn is a derivative of benzylamine and benzoic acid, and its unique chemical structure makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of immune responses and inflammation. By inhibiting NF-κB, 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid can reduce the production of pro-inflammatory cytokines and other inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid has a number of biochemical and physiological effects. In addition to its anti-inflammatory properties, 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid has been shown to have antioxidant and anti-tumor effects. It has also been shown to have a positive effect on glucose metabolism, which may make it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid is its relatively simple synthesis method, which makes it easy to produce in large quantities. However, one of the limitations of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid. One area of interest is its potential use as a treatment for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Another area of interest is its potential use as a treatment for cancer, as studies have shown that it has anti-tumor effects. Additionally, further research is needed to fully understand the mechanism of action of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid involves a multi-step process that begins with the reaction of benzylamine with 2-methoxybenzaldehyde to form 2-methoxybenzylamine. This intermediate is then reacted with allyl bromide to form allyl(2-methoxybenzyl)amine. Finally, the allyl(2-methoxybenzyl)amine is reacted with benzoic acid to form 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid.

Scientific Research Applications

2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising applications of 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid is its use as an anti-inflammatory agent. Studies have shown that 2-{[allyl(2-methoxybenzyl)amino]methyl}benzoic acid can inhibit the production of pro-inflammatory cytokines, which play a key role in the development of inflammatory diseases.